1-Hydroxychrysene-d11
Description
1-Hydroxychrysene-d11 is a deuterated analog of 1-hydroxychrysene, a polycyclic aromatic hydrocarbon (PAH) derivative with a hydroxyl group at the 1-position of the chrysene backbone. The compound is structurally characterized by four fused benzene rings, with deuterium atoms replacing hydrogen at 11 positions, enhancing its stability in metabolic and environmental studies . Its non-deuterated form, 1-hydroxychrysene (CAS: 63019-38-5, PubChem ID: 44284), is classified as a phenanthrene derivative and has been studied as a biomarker for PAH exposure in biological systems . The deuterated version is primarily utilized in analytical chemistry, pharmacology, and environmental science for isotope dilution mass spectrometry (IDMS) and tracer studies due to its reduced metabolic degradation and improved detection sensitivity .
Properties
Molecular Formula |
C₁₈HD₁₁O |
|---|---|
Molecular Weight |
255.36 |
Synonyms |
1-Chrysenol-d11 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table and analysis highlight key differences between 1-hydroxychrysene-d11 and structurally or functionally related compounds:
*Deuterated forms assume 11 H→D substitutions. Exact positions may vary.
Key Findings:
Structural and Functional Differences: 1-Hydroxychrysene-d11 vs. 1-Hydroxychrysene: The deuterated form exhibits superior stability in metabolic studies due to kinetic isotope effects, which slow enzymatic degradation compared to the non-deuterated analog . Positional Isomerism (1-OH vs. 3-OH): 3-Hydroxychrysene-d11, with a hydroxyl group at the 3-position, may display distinct binding affinities in receptor-based assays, though both isomers are used in tracer studies . Substituent Effects (Nitro vs. Hydroxy): 6-Nitrochrysene-d11, bearing a nitro group, is prioritized in environmental pollutant analysis due to its persistence and role as a nitrated PAH standard .
Analytical Performance: Deuterated PAHs like 1-hydroxychrysene-d11 improve quantification accuracy in LC-MS/MS by minimizing matrix interference, a limitation observed in non-deuterated analogs . 1-Hydroxyphenanthrene, a smaller PAH derivative, is less sensitive in trace analysis due to lower molecular weight and faster elution in chromatographic methods .
Toxicological Profiles: Non-deuterated PAHs (e.g., 1-hydroxychrysene) are linked to carcinogenicity via DNA adduct formation, whereas deuterated versions mitigate these risks in laboratory settings due to reduced reactivity .
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